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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the endogenous metabolic cascade

that converts Angiotensin II (Ang II) into Angiotensin IV (Ang IV). This pathway represents a

crucial, yet often overlooked, branch of the Renin-Angiotensin System (RAS), with significant

implications for cardiovascular regulation, cognitive function, and cellular growth. This

document details the enzymatic processes, signaling pathways, and experimental

methodologies essential for investigating this metabolic axis.

The Enzymatic Cascade from Angiotensin II to
Angiotensin IV
The conversion of the octapeptide Angiotensin II to the hexapeptide Angiotensin IV is a two-

step enzymatic process primarily mediated by cell-surface aminopeptidases.

Step 1: Angiotensin II to Angiotensin III

The initial step involves the removal of the N-terminal aspartic acid residue from Angiotensin II

(Asp-Arg-Val-Tyr-Ile-His-Pro-Phe) to form the heptapeptide Angiotensin III (Arg-Val-Tyr-Ile-His-

Pro-Phe). This reaction is catalyzed by Aminopeptidase A (APA), also known as glutamyl

aminopeptidase.[1] APA is a calcium-dependent metalloprotease that plays a critical role in the

regulation of blood pressure and vasopressin release in the brain.[2]

Step 2: Angiotensin III to Angiotensin IV
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Subsequently, the N-terminal arginine residue is cleaved from Angiotensin III by

Aminopeptidase N (APN), also known as CD13, to yield Angiotensin IV (Val-Tyr-Ile-His-Pro-

Phe).[1] APN is a zinc-dependent metalloprotease with a broad substrate specificity, acting on

various peptides including enkephalins and endorphins.[3]

The overall metabolic pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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